Cas no 1780723-38-7 (1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol)

• Product Name: 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1780723-38-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5874573
• PubChem ID: 84699903
• Update Time: 2025-06-29

1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• 1-[2-fluoro-3-(trifluoromethyl)phenyl]-2-(methylamino)ethan-1-ol
• EN300-2002535
• 1780723-38-7

• Inchi： 1S/C10H11F4NO/c1-15-5-8(16)6-3-2-4-7(9(6)11)10(12,13)14/h2-4,8,15-16H,5H2,1H3
• InChI Key： PGTGOOGEJZFGLO-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(CNC)O

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol

1-2-Fluoro-3-(Trifluoromethyl)Phenyl-2-(Methylamino)Ethan-1-Ol: A Comprehensive Overview

The compound 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1780723-38-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring, a trifluoromethyl group, and a methylamino alcohol functional group. These features make it an intriguing subject for research in fields such as medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as it contributes to both electronic and steric effects, which can significantly influence the molecule's reactivity and selectivity. This makes 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol a valuable building block for constructing bioactive molecules.

The methylamino alcohol functionality in this compound adds another layer of complexity and utility. Methylamino groups are known for their ability to act as hydrogen bond donors, which can enhance solubility and improve interactions with biological targets. Additionally, the hydroxyl group present in the alcohol moiety provides opportunities for further functionalization, such as esterification or etherification, enabling the creation of derivatives with tailored properties.

From a synthetic perspective, the construction of 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol involves a series of intricate reactions that highlight the challenges and innovations in modern organic synthesis. Researchers have employed various strategies, including Suzuki couplings, nucleophilic aromatic substitutions, and enzymatic catalysis, to achieve this complex structure efficiently. These methods not only underscore the versatility of the molecule but also pave the way for its scalable production.

In terms of applications, this compound has shown promise in several areas. For instance, its fluorinated aromatic ring makes it a potential candidate for use in agrochemicals due to its ability to resist photodegradation and enhance stability under harsh environmental conditions. Furthermore, its methylamino alcohol functionality has been explored in the development of chiral catalysts for asymmetric synthesis, where it serves as a chiral auxiliary or ligand.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution on the aromatic ring, which can influence its interaction with other molecules. This understanding is crucial for designing new materials with specific electronic properties or developing novel therapeutic agents.

Another area of interest is the study of this compound's stereochemistry. The presence of multiple stereogenic centers introduces challenges in controlling stereochemical outcomes during synthesis. However, recent breakthroughs in asymmetric catalysis have enabled researchers to achieve high enantiomeric excesses (ee), making this compound more accessible for enantioselective applications.

Looking ahead, the versatility of 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol suggests that it will continue to be a focal point in interdisciplinary research. Its unique combination of fluorinated aromaticity and functional groups offers a rich platform for exploring new chemical reactions and developing innovative materials. As research progresses, it is anticipated that this compound will find applications in fields ranging from biotechnology to advanced materials science.

In conclusion, 1780723-38-7, or 1-2-fluoro-3-(trifluoromethyl)phenyl-2-(methylamino)ethan